Cas no 70375-82-5 (1H-Pyrazole-4-carboxylic acid, 1-(4-nitrophenyl)-, methyl ester)

1H-Pyrazole-4-carboxylic acid, 1-(4-nitrophenyl)-, methyl ester structure
70375-82-5 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 1-(4-nitrophenyl)-, methyl ester
CAS No:70375-82-5
MF:C11H9N3O4
MW:247.206862211227
CID:4153068
PubChem ID:11637370
Update Time:2025-04-24

1H-Pyrazole-4-carboxylic acid, 1-(4-nitrophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 1-(4-nitrophenyl)-, methyl ester
    • Methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
    • 1-(4-Nitro-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester
    • OANFNQPCVBCUQG-UHFFFAOYSA-N
    • methyl 1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
    • STK352868
    • SCHEMBL7321749
    • AKOS015922443
    • 70375-82-5
    • DB-109051
    • 1-(4-nitrophenyl)-1H-pyrazol-4-carboxylic acid methyl ester
    • AKOS005168467
    • Inchi: 1S/C11H9N3O4/c1-18-11(15)8-6-12-13(7-8)9-2-4-10(5-3-9)14(16)17/h2-7H,1H3
    • InChI Key: OANFNQPCVBCUQG-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C([N+]([O-])=O)C=C2)C=C(C(OC)=O)C=N1

Computed Properties

  • Exact Mass: 247.05930578Da
  • Monoisotopic Mass: 247.05930578Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 89.9Ų

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